N-(1-benzylpropyl)-2-nitrobenzamide

• IUPAC Name: 2-nitro-N-(1-phenylbutan-2-yl)benzamide
• InChI: InChI=1S/C17H18N2O3/c1-2-14(12-13-8-4-3-5-9-13)18-17(20)15-10-6-7-11-16(15)19(21)22/h3-11,14H,2,12H2,1H3,(H,18,20)
• InChI Key: SMPVUZALGRIQMU-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC1=CC=CC=C1)NC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

N-(1-benzylpropyl)-2-nitrobenzamide, also known as NBMI, is a compound that has gained significant attention in recent years due to its potential therapeutic applications. NBMI is a small molecule that has been shown to have strong antioxidant properties and is believed to have the ability to chelate heavy metals.

Mechanism of Action

The mechanism of action of N-(1-benzylpropyl)-2-nitrobenzamide is not fully understood. However, it is believed that N-(1-benzylpropyl)-2-nitrobenzamide exerts its antioxidant effects by scavenging free radicals and reactive oxygen species. N-(1-benzylpropyl)-2-nitrobenzamide also has the ability to chelate heavy metals, which prevents them from causing oxidative damage.
Biochemical and Physiological Effects:
N-(1-benzylpropyl)-2-nitrobenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to protect against oxidative stress-induced damage in various cell types, including neurons, cardiomyocytes, and hepatocytes. N-(1-benzylpropyl)-2-nitrobenzamide has also been shown to protect against heavy metal-induced toxicity in various cell types, including neurons and hepatocytes.

Advantages and Limitations for Lab Experiments

N-(1-benzylpropyl)-2-nitrobenzamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, which makes it suitable for in vitro studies. N-(1-benzylpropyl)-2-nitrobenzamide is also stable in solution, which makes it easy to handle and store. However, one limitation of N-(1-benzylpropyl)-2-nitrobenzamide is that it has low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for N-(1-benzylpropyl)-2-nitrobenzamide research. One potential application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. N-(1-benzylpropyl)-2-nitrobenzamide has been shown to protect against oxidative stress-induced damage in neurons, which makes it a potential candidate for the treatment of these diseases. Another potential application is in the treatment of heavy metal toxicity. N-(1-benzylpropyl)-2-nitrobenzamide has been shown to chelate heavy metals, which makes it a potential candidate for the treatment of heavy metal poisoning. Additionally, further research is needed to fully understand the mechanism of action of N-(1-benzylpropyl)-2-nitrobenzamide and to optimize its pharmacokinetic properties for in vivo applications.

Scientific Research Applications

N-(1-benzylpropyl)-2-nitrobenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have strong antioxidant properties, which makes it a potential candidate for the treatment of oxidative stress-related diseases. N-(1-benzylpropyl)-2-nitrobenzamide has also been shown to have the ability to chelate heavy metals, which makes it a potential candidate for the treatment of heavy metal toxicity.